2-[4-[4-(Diphenylmethyl)-1-piperazinyl]but-2-ynyl]isoindole-1,3-dione

• Molecular Formula: C29H27N3O2
• Molecular Weight: 449.5 g/mol
• IUPAC Name: 2-[4-(4-benzhydrylpiperazin-1-yl)but-2-ynyl]isoindole-1,3-dione
• InChI: InChI=1S/C29H27N3O2/c33-28-25-15-7-8-16-26(25)29(34)32(28)18-10-9-17-30-19-21-31(22-20-30)27(23-11-3-1-4-12-23)24-13-5-2-6-14-24/h1-8,11-16,27H,17-22H2
• InChI Key: ZKPJKSHEVMZRLW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC#CCN2C(=O)C3=CC=CC=C3C2=O)C(C4=CC=CC=C4)C5=CC=CC=C5

Description

2-[4-[4-(diphenylmethyl)-1-piperazinyl]but-2-ynyl]isoindole-1,3-dione is a diarylmethane.

Scientific Research Applications

Antihistamine and Antipsychotic Research

The compound has been investigated for its potential in antihistamine and antipsychotic treatments. A study explored structural manipulation of polycyclic piperazinyl imide serotonergic agents leading to the synthesis of derivatives demonstrating good H1-antagonist activity. This indicates its potential use in the development of new antihistamine drugs (Abou-Gharbia et al., 1995). Additionally, the compound's potential as an atypical antipsychotic has been explored due to its high affinity for serotonin and dopamine receptors, which implies its possible use in treating psychiatric disorders (Ishibashi et al., 1996).

Antimicrobial Activity

The compound has shown significant antimicrobial activity. A study synthesized a series of derivatives and tested them, confirming their structures through various spectral studies. The findings suggest potential applications in developing antimicrobial agents (Salvi et al., 2007).

Anticancer Research

Isoindole-1,3-dione derivatives, including this compound, are known for their cytotoxic effects on various cancer cells. The anticancer activity of these compounds varies depending on the substituents attached, indicating their potential in developing novel cancer therapies (Tan et al., 2020).

Pharmacokinetic and Pharmacodynamic Properties

Studies have also focused on the pharmacokinetic and pharmacodynamic properties of this compound. For instance, its solubility thermodynamics and partitioning processes in biologically relevant solvents have been investigated, providing valuable insights for its development as a pharmaceutical agent (Volkova et al., 2020).

Serotonin Receptor Affinity and Phosphodiesterase Inhibition

The compound has been investigated for its affinity towards serotonin receptors and its inhibitory effects on phosphodiesterase enzymes, suggesting its potential use in treating disorders related to these pathways (Czopek et al., 2020).

Anticonvulsant Properties

Additionally, the compound has shown promising results in anticonvulsant activity tests, indicating its potential application in developing treatments for seizure disorders (Obniska & Zagórska, 2003).